Cas no 2228751-09-3 (1-(3,5-dimethoxypyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(3,5-dimethoxypyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228751-09-3
• MF: C₁₁H₁₁F₂NO₄
• MW: 259.20615029335
• CID: 6443138
• PubChem ID: 165844604
• Update Time: 2025-08-05

1-(3,5-dimethoxypyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxypyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1950987
• 2228751-09-3

• Inchi： 1S/C11H11F2NO4/c1-17-6-3-14-4-7(18-2)8(6)10(9(15)16)5-11(10,12)13/h3-4H,5H2,1-2H3,(H,15,16)
• InChI Key： OHBVVECZLXQDAP-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C(=CN=CC=1OC)OC)F

Computed Properties

• Exact Mass: 259.06561416g/mol
• Monoisotopic Mass: 259.06561416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.6Ų

Additional information on 1-(3,5-dimethoxypyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(3,5-dimethoxypyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228751-09-3)

1-(3,5-dimethoxypyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228751-09-3) is a structurally unique compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a difluorocyclopropane moiety with a 3,5-dimethoxypyridine ring, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioisostere for carboxylic acid derivatives, which are pivotal in modulating biological activity.

The compound's CAS number 2228751-09-3 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its difluorocyclopropane group is notable for enhancing metabolic stability and bioavailability, a feature highly sought after in the development of small-molecule therapeutics. Recent studies highlight its role in targeting enzyme inhibition, particularly in pathways related to inflammation and oncology, aligning with the growing demand for precision medicine solutions.

In the context of green chemistry, 1-(3,5-dimethoxypyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid exemplifies advancements in sustainable synthesis. Researchers are exploring catalytic methods to reduce waste and energy consumption during its production, addressing the pharmaceutical industry's push toward eco-friendly manufacturing. This aligns with global trends like ESG (Environmental, Social, and Governance) compliance, a hot topic among investors and policymakers.

From a commercial perspective, the compound's patent landscape and supply chain robustness are frequently searched topics. Companies are evaluating its scalability, given its potential as an intermediate for high-value APIs (Active Pharmaceutical Ingredients). Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with ICH guidelines—a recurring concern for manufacturers.

Beyond pharmaceuticals, CAS 2228751-09-3 has applications in agrochemical innovation. Its pyridine and cyclopropane motifs are being investigated for pesticidal properties, coinciding with the rise of resistance management strategies in crop protection. This dual utility in human health and agriculture underscores its versatility, making it a subject of cross-disciplinary research.

In summary, 1-(3,5-dimethoxypyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid represents a convergence of cutting-edge chemistry and practical applications. Its relevance to drug design, sustainability, and industrial scalability ensures its prominence in scientific literature and commercial pipelines. As research progresses, this compound is poised to address some of the most pressing challenges in modern science.